Bis(sulfosuccinimidyl)suberate

• CAS No.: 82436-77-9
• Product Name: Bis(sulfosuccinimidyl)suberate
• Molecular Formula: C16H20N2O14S2
• Molecular Weight: 528.5 g/mol
• IUPAC Name: 1-[8-(2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy-8-oxooctanoyl]oxy-2,5-dioxopyrrolidine-3-sulfonic acid
• Standard InChI: InChI=1S/C16H20N2O14S2/c19-11-7-9(33(25,26)27)15(23)17(11)31-13(21)5-3-1-2-4-6-14(22)32-18-12(20)8-10(16(18)24)34(28,29)30/h9-10H,1-8H2,(H,25,26,27)(H,28,29,30)
• Standard InChIKey: VYLDEYYOISNGST-UHFFFAOYSA-N
• SMILES: C1C(C(=O)N(C1=O)OC(=O)CCCCCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)O)S(=O)(=O)O
• Canonical SMILES: C1C(C(=O)N(C1=O)OC(=O)CCCCCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)O)S(=O)(=O)O
• Appearance: Solid powder
• Description: BS3 Crosslinker, or Bis[sulfosuccinimidyl] suberate, is an amine-reactive, water soluble, homobifunctional protein crosslinker. The 8-atom spacer arm of the BS3 crosslinking reagent is non-cleavable and the molecule is not cell membrane permeable. The BS3 protein crosslinker can be used to prepare antibody-protein conjugates, for crosslinking cell surface proteins, and for covalently orienting antibody to an immobilized Protein A or Protein G resin.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: is succinylsuberate BS(3); bis(sulfosuccinimidyl)suberate; BS(3) cpd; BSSIS; disulfosuccinimidyl suberate; octanedioic acid, 1,8-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) este
• Reference: 1: Schmidt C, Robinson CV. A comparative cross-linking strategy to probe conformational changes in protein complexes. Nat Protoc. 2014 Sep;9(9):2224-36. doi: 10.1038/nprot.2014.144. Epub 2014 Aug 21. PubMed PMID: 25144272; PubMed Central PMCID: PMC4172966.; 2: Fischer L, Chen ZA, Rappsilber J. Quantitative cross-linking/mass spectrometry using isotope-labelled cross-linkers. J Proteomics. 2013 Aug 2;88:120-8. doi: 10.1016/j.jprot.2013.03.005. Epub 2013 Mar 26. PubMed PMID: 23541715; PubMed Central PMCID: PMC3714596.; 3: Zhao A, Hao G, Gu J. Chemical crosslinking and mass spectrometric identification of interaction sites within soluble aggregate of protein therapeutics. J Pharm Biomed Anal. 2013 Jan 25;73:99-102. doi: 10.1016/j.jpba.2012.05.006. Epub 2012 May 22. PubMed PMID: 22677652.; 4: Peng L, Rasmussen MI, Chailyan A, Houen G, Højrup P. Probing the structure of human protein disulfide isomerase by chemical cross-linking combined with mass spectrometry. J Proteomics. 2014 Aug 28;108:1-16. doi: 10.1016/j.jprot.2014.04.037. Epub 2014 May 2. PubMed PMID: 24792702.; 5: Boeri Erba E, Klein PA, Signor L. Combining a NHS ester and glutaraldehyde improves crosslinking prior to MALDI MS analysis of intact protein complexes. J Mass Spectrom. 2015 Oct;50(10):1114-9. doi: 10.1002/jms.3626. PubMed PMID: 26456778.; 6: Ivanov KI, Bašić M, Varjosalo M, Mäkinen K. One-step purification of twin-strep-tagged proteins and their complexes on strep-tactin resin cross-linked with bis(sulfosuccinimidyl) suberate (BS3). J Vis Exp. 2014 Apr 20;(86). doi: 10.3791/51536. PubMed PMID: 24796313; PubMed Central PMCID: PMC4174720.; 7: Turk HF, Chapkin RS. Analysis of epidermal growth factor receptor dimerization by BS³ cross-linking. Methods Mol Biol. 2015;1233:25-34. doi: 10.1007/978-1-4939-1789-1_3. PubMed PMID: 25319886; PubMed Central PMCID: PMC4327833.
• PubChem Compound: 123854
• Last Modified: Nov 11 2021